2,2-diphenyl-N-(propan-2-yl)acetamide

• IUPAC Name: 2,2-diphenyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H16F3NO/c22-21(23,24)17-13-7-8-14-18(17)25-20(26)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H,(H,25,26)
• InChI Key: LYSIYIYYMRSXKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H16F3NO
• Molecular Weight: 355.4 g/mol

Description

2,2-diphenyl-N-(propan-2-yl)acetamide, also known as DPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPA is a white crystalline solid with a molecular weight of 277.36 g/mol and a melting point of 100-103°C.

Mechanism of Action

The mechanism of action of 2,2-diphenyl-N-(propan-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In neuroscience, 2,2-diphenyl-N-(propan-2-yl)acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. In cancer research, 2,2-diphenyl-N-(propan-2-yl)acetamide has been found to inhibit the activity of certain signaling pathways involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2,2-diphenyl-N-(propan-2-yl)acetamide has been found to have various biochemical and physiological effects, depending on the application. In neuroscience, 2,2-diphenyl-N-(propan-2-yl)acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In cancer research, 2,2-diphenyl-N-(propan-2-yl)acetamide has been found to inhibit the growth and proliferation of cancer cells and induce apoptosis, or programmed cell death. In material science, 2,2-diphenyl-N-(propan-2-yl)acetamide has been used as a ligand in the synthesis of metal-organic frameworks with high gas storage and separation capacity.

Advantages and Limitations for Lab Experiments

2,2-diphenyl-N-(propan-2-yl)acetamide has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, 2,2-diphenyl-N-(propan-2-yl)acetamide also has some limitations, such as its limited solubility in some solvents and its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the research and application of 2,2-diphenyl-N-(propan-2-yl)acetamide. In neuroscience, further studies are needed to elucidate the mechanism of action of 2,2-diphenyl-N-(propan-2-yl)acetamide and its potential therapeutic applications in the treatment of Alzheimer's disease and other neurodegenerative disorders. In cancer research, 2,2-diphenyl-N-(propan-2-yl)acetamide has shown promising anticancer activity, and further studies are needed to investigate its potential as a cancer treatment. In material science, 2,2-diphenyl-N-(propan-2-yl)acetamide-based metal-organic frameworks have shown high gas storage and separation capacity, and further research is needed to optimize their properties for practical applications.
In conclusion, 2,2-diphenyl-N-(propan-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method is straightforward, and it has been studied extensively for its neuroprotective and anticancer properties, as well as its use in material science. However, further research is needed to fully understand its mechanism of action and optimize its properties for practical applications.

Synthesis Methods

The synthesis of 2,2-diphenyl-N-(propan-2-yl)acetamide can be achieved through a reaction between 2,2-diphenylacetic acid and isopropylamine in the presence of a dehydrating agent such as thionyl chloride. The reaction yields 2,2-diphenyl-N-(propan-2-yl)acetamide as a white crystalline solid with a high purity.

Scientific Research Applications

2,2-diphenyl-N-(propan-2-yl)acetamide has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and material science. In neuroscience, 2,2-diphenyl-N-(propan-2-yl)acetamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In cancer research, 2,2-diphenyl-N-(propan-2-yl)acetamide has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. In material science, 2,2-diphenyl-N-(propan-2-yl)acetamide has been used as a ligand in the synthesis of metal-organic frameworks with potential applications in gas storage and separation.